Benzothiazepine analog 5
Overview
Description
Benzothiazepine analog 5 is a member of the benzothiazepine family, which are bicyclic heterocyclic compounds containing a benzene ring fused to a seven-membered ring with one nitrogen and one sulfur atom. These compounds are known for their diverse biological activities, including antimicrobial, anticancer, antifungal, and anti-inflammatory properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of benzothiazepine analog 5 typically involves the condensation of 2-aminobenzenethiol with α,β-unsaturated carbonyl compounds. One common method is the reaction of 2-aminobenzenethiol with chalcones under acidic conditions to form the benzothiazepine ring . Another method involves the cyclization of 1,3-diarylpropen-1-ones with o-amino thiophenol in the presence of a catalyst .
Industrial Production Methods: Industrial production of this compound often employs eco-friendly and high-yielding methods. For instance, microwave-assisted synthesis has been used to produce benzothiazepine analogs efficiently . This method offers advantages such as shorter reaction times and reduced energy consumption.
Chemical Reactions Analysis
Types of Reactions: Benzothiazepine analog 5 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the benzothiazepine ring.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide in acetic acid.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenation using bromine or chlorination using chlorine gas.
Major Products:
Oxidation: Formation of sulfoxides or sulfones.
Reduction: Formation of dihydrobenzothiazepines.
Substitution: Halogenated benzothiazepine derivatives.
Scientific Research Applications
Benzothiazepine analog 5 has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its antimicrobial and antifungal properties.
Medicine: Investigated for its potential as an anticancer and anti-inflammatory agent.
Industry: Utilized in the development of new pharmaceuticals and agrochemicals
Properties
Molecular Formula |
C21H17NO3 |
|---|---|
Molecular Weight |
331.4 g/mol |
IUPAC Name |
[6-(4-methylphenyl)pyrrolo[2,1-d][1,5]benzoxazepin-7-yl] acetate |
InChI |
InChI=1S/C21H17NO3/c1-14-9-11-16(12-10-14)20-21(24-15(2)23)18-7-5-13-22(18)17-6-3-4-8-19(17)25-20/h3-13H,1-2H3 |
InChI Key |
SJEIIHOXPXOSSN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(C3=CC=CN3C4=CC=CC=C4O2)OC(=O)C |
Origin of Product |
United States |
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